Imipramine Pamoate
Imipramine Pamoate
Imipramine Pamoate is the pamoate salt of imipramine, a synthetic dibenzazepine derivative with anti-depressant activity. Imipramine pamoate, a tricyclic antidepressant (TCA) potentiates the activity of adrenergic synapses by blocking the re-uptake of norepinephrine and serotonin, thereby preventing their degradation and increasing their availability. This drug also has antimuscarinic and anti-histamine properties, which contribute to its side effects.
The prototypical tricyclic antidepressant. It has been used in major depression, dysthymia, bipolar depression, attention-deficit disorders, agoraphobia, and panic disorders. It has less sedative effect than some other members of this therapeutic group.
The prototypical tricyclic antidepressant. It has been used in major depression, dysthymia, bipolar depression, attention-deficit disorders, agoraphobia, and panic disorders. It has less sedative effect than some other members of this therapeutic group.
Brand Name:
Vulcanchem
CAS No.:
10075-24-8
VCID:
VC0195987
InChI:
InChI=1S/C23H16O6.2C19H24N2/c24-20-16(14-7-3-1-5-12(14)9-18(20)22(26)27)11-17-15-8-4-2-6-13(15)10-19(21(17)25)23(28)29;2*1-20(2)14-7-15-21-18-10-5-3-8-16(18)12-13-17-9-4-6-11-19(17)21/h1-10,24-25H,11H2,(H,26,27)(H,28,29);2*3-6,8-11H,7,12-15H2,1-2H3
SMILES:
CN(C)CCCN1C2=CC=CC=C2CCC3=CC=CC=C31.CN(C)CCCN1C2=CC=CC=C2CCC3=CC=CC=C31.C1=CC=C2C(=C1)C=C(C(=C2CC3=C(C(=CC4=CC=CC=C43)C(=O)O)O)O)C(=O)O
Molecular Formula:
C23H16O6.2C19H24N2
Molecular Weight:
949.2 g/mol
Imipramine Pamoate
CAS No.: 10075-24-8
Impurities
VCID: VC0195987
Molecular Formula: C23H16O6.2C19H24N2
Molecular Weight: 949.2 g/mol
Purity: > 95%
CAS No. | 10075-24-8 |
---|---|
Product Name | Imipramine Pamoate |
Molecular Formula | C23H16O6.2C19H24N2 |
Molecular Weight | 949.2 g/mol |
IUPAC Name | 4-[(3-carboxy-2-hydroxynaphthalen-1-yl)methyl]-3-hydroxynaphthalene-2-carboxylic acid;3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethylpropan-1-amine |
Standard InChI | InChI=1S/C23H16O6.2C19H24N2/c24-20-16(14-7-3-1-5-12(14)9-18(20)22(26)27)11-17-15-8-4-2-6-13(15)10-19(21(17)25)23(28)29;2*1-20(2)14-7-15-21-18-10-5-3-8-16(18)12-13-17-9-4-6-11-19(17)21/h1-10,24-25H,11H2,(H,26,27)(H,28,29);2*3-6,8-11H,7,12-15H2,1-2H3 |
Standard InChIKey | BPQZYOJIXDMZSX-UHFFFAOYSA-N |
SMILES | CN(C)CCCN1C2=CC=CC=C2CCC3=CC=CC=C31.CN(C)CCCN1C2=CC=CC=C2CCC3=CC=CC=C31.C1=CC=C2C(=C1)C=C(C(=C2CC3=C(C(=CC4=CC=CC=C43)C(=O)O)O)O)C(=O)O |
Canonical SMILES | CN(C)CCCN1C2=CC=CC=C2CCC3=CC=CC=C31.CN(C)CCCN1C2=CC=CC=C2CCC3=CC=CC=C31.C1=CC=C2C(=C1)C=C(C(=C2CC3=C(C(=CC4=CC=CC=C43)C(=O)O)O)O)C(=O)O |
Appearance | Solid |
Description | Imipramine Pamoate is the pamoate salt of imipramine, a synthetic dibenzazepine derivative with anti-depressant activity. Imipramine pamoate, a tricyclic antidepressant (TCA) potentiates the activity of adrenergic synapses by blocking the re-uptake of norepinephrine and serotonin, thereby preventing their degradation and increasing their availability. This drug also has antimuscarinic and anti-histamine properties, which contribute to its side effects. The prototypical tricyclic antidepressant. It has been used in major depression, dysthymia, bipolar depression, attention-deficit disorders, agoraphobia, and panic disorders. It has less sedative effect than some other members of this therapeutic group. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 4,4'-Methylenebis(3-hydroxy-2-naphthoic acid)-3-(10,11-dihydro-5H-dibenzo(b,f)azepin-5-yl)-N,N-dimethyl-1-propanamine (1:2) Imidobenzyle Imipramine Imipramine Hydrochloride Imipramine Monohydrochloride Imipramine Pamoate Imizin Janimine Melipramine Norchlorimipramine Pryleugan Tofranil |
PubChem Compound | 24904 |
Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume